Cas no 2490418-58-9 (1-amino-4-methoxybutan-2-ol hydrochloride)

• Product Name: 1-amino-4-methoxybutan-2-ol hydrochloride
• CAS No: 2490418-58-9
• MF: C₅H₁₄ClNO₂
• MW: 155.623160839081
• MDL: MFCD32852849
• CID: 5669994
• PubChem ID: 155821073
• Update Time: 2025-10-28

1-amino-4-methoxybutan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27147298
• 2490418-58-9
• 1-Amino-4-methoxybutan-2-ol;hydrochloride
• 1-amino-4-methoxybutan-2-ol hydrochloride

• MDL： MFCD32852849
• Inchi： 1S/C5H13NO2.ClH/c1-8-3-2-5(7)4-6;/h5,7H,2-4,6H2,1H3;1H
• InChI Key： PHWXTVRBLZLPBA-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)CCOC

Computed Properties

• Exact Mass: 155.0713064g/mol
• Monoisotopic Mass: 155.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-4-methoxybutan-2-ol hydrochloride

Comprehensive Guide to 1-amino-4-methoxybutan-2-ol hydrochloride (CAS No. 2490418-58-9): Properties, Applications, and Market Insights

1-amino-4-methoxybutan-2-ol hydrochloride (CAS No. 2490418-58-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This hydrochloride salt derivative of 1-amino-4-methoxybutan-2-ol is known for its unique structural features and versatile applications. With the growing demand for novel chemical entities in drug discovery and material science, understanding this compound's properties and potential uses becomes increasingly important.

The molecular structure of 1-amino-4-methoxybutan-2-ol hydrochloride combines both amino and methoxy functional groups, making it particularly interesting for synthetic applications. Researchers often search for "1-amino-4-methoxybutan-2-ol hydrochloride synthesis" or "CAS 2490418-58-9 properties" when exploring its chemical behavior. The compound typically appears as a white to off-white crystalline powder with good solubility in polar solvents like water and methanol, properties that are crucial for its various applications.

In pharmaceutical research, 1-amino-4-methoxybutan-2-ol hydrochloride serves as a valuable building block for drug development. Its structural motifs are frequently incorporated into molecules targeting neurological disorders and metabolic diseases. Recent trends in medicinal chemistry show increased interest in "amino alcohol derivatives in drug design," where this compound plays a significant role. The hydrochloride salt form enhances stability and solubility, addressing common formulation challenges faced by researchers.

The compound's applications extend beyond pharmaceuticals. In material science, 1-amino-4-methoxybutan-2-ol hydrochloride finds use as a modifier in polymer synthesis and as a precursor for specialty chemicals. Its bifunctional nature allows for diverse chemical transformations, making it valuable for creating advanced materials with tailored properties. Industry professionals often search for "methoxybutanol derivatives applications" or "amino alcohol hydrochloride uses" to explore these non-pharmaceutical applications.

Quality control and analytical characterization of 1-amino-4-methoxybutan-2-ol hydrochloride are critical aspects for researchers and manufacturers. Standard analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and confirm structural integrity. The compound typically shows characteristic peaks in ¹H NMR around 3.3 ppm (methoxy protons) and 2.7 ppm (methylene protons adjacent to the amino group), which serve as important identifiers. These analytical details are frequently searched as "CAS 2490418-58-9 NMR data" or "1-amino-4-methoxybutan-2-ol hydrochloride analysis."

Market dynamics for 1-amino-4-methoxybutan-2-ol hydrochloride reflect the growing demand for specialty chemicals in research and development. The compound is primarily supplied by fine chemical manufacturers catering to pharmaceutical and academic research needs. Current trends show increasing interest in "custom synthesis of amino alcohol derivatives" and "high-purity research chemicals," driving innovation in production and purification methods. Suppliers often highlight batch-to-batch consistency and documentation quality as key differentiators in this competitive market.

Storage and handling of 1-amino-4-methoxybutan-2-ol hydrochloride require standard laboratory precautions. The compound should be stored in tightly sealed containers under dry conditions at room temperature. While not classified as hazardous under normal handling conditions, proper laboratory practices including the use of personal protective equipment are recommended. These safety considerations are often part of searches for "1-amino-4-methoxybutan-2-ol hydrochloride MSDS" or "CAS 2490418-58-9 handling."

Recent scientific literature highlights novel applications of 1-amino-4-methoxybutan-2-ol hydrochloride in asymmetric synthesis and chiral resolution. The compound's stereochemistry makes it valuable for creating enantiomerically pure substances, a growing area in pharmaceutical development. Researchers investigating "chiral amino alcohol derivatives" or "asymmetric synthesis building blocks" frequently encounter this compound in their literature reviews.

The future outlook for 1-amino-4-methoxybutan-2-ol hydrochloride appears promising, with potential expansions into new application areas. Emerging research explores its use in bio-based materials and green chemistry initiatives, aligning with current sustainability trends in the chemical industry. These developments respond to growing searches for "sustainable amino alcohol derivatives" and "green chemistry building blocks," indicating shifting priorities in chemical research and development.

For researchers and industry professionals working with 1-amino-4-methoxybutan-2-ol hydrochloride, staying informed about the latest developments is crucial. Regular literature reviews and patent searches using terms like "2490418-58-9 applications" or "1-amino-4-methoxybutan-2-ol hydrochloride patent" can reveal new synthetic methods or applications. The compound's versatility ensures its continued relevance across multiple scientific disciplines, from medicinal chemistry to advanced material development.